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Compound of Interest

Compound Name: N-ethylcarbamoyl chloride

Cat. No.: B054608

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-ethylcarbamoyl chloride, a key
reagent in synthetic chemistry. The document details its chemical and physical properties,
applications in medicinal chemistry and drug development, and protocols for its use in
synthesis.

Core Chemical and Physical Properties

N-ethylcarbamoyl chloride is a reactive organic compound utilized as a building block in the
synthesis of more complex molecules. Its properties are summarized below.
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Property Value Source(s)
Molecular Weight 107.54 g/mol [1112]
Molecular Formula CsHeCINO [1][2]

CAS Number 41891-13-8 [1][2]
IUPAC Name N-ethylcarbamoyl chloride [1]

Carbamic chloride, ethyl-;
Synonyms , [1]
Ethylcarbamyl chloride

Monoisotopic Mass 107.0137915 Da [1]
) o Colorless to very light yellow
Physical Description iquid [3]
iqui

Role in Medicinal Chemistry and Drug Development

N-ethylcarbamoyl chloride is a crucial intermediate in the synthesis of various pharmaceutical
compounds. The N-ethylcarbamoyl moiety it provides is a key structural feature that can
significantly influence a molecule's pharmacological profile and efficacy[4].

The compound's primary utility stems from the high reactivity of its electrophilic carbonyl
chloride group. This group readily undergoes nucleophilic substitution reactions with amines
and alcohols, allowing for the attachment of the N-ethylcarbamoyl group to a wide range of
molecular scaffolds[4]. This reactivity is fundamental to building complex drug molecules and
pharmaceutical intermediates.

Key applications include:

e Synthesis of Benzamide Derivatives: It is used to create benzamide precursors for various
therapeutic agents[4].

e Oncology and Neurology: The N-ethylcarbamoyl group is integral to the structure of
therapeutic agents in these fields[4]. For instance, certain derivatives have demonstrated
potent cytotoxic activity against human breast cancer cells (MCF-7) and are used in
synthesizing Hsp90 inhibitors for cancer therapy[4].
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+ Rivastigmine Synthesis: A closely related compound, N-ethyl-N-methylcarbamoyl chloride, is
a critical intermediate in the synthesis of Rivastigmine, a medication for treating Alzheimer's
and Parkinson's disease dementia[3][5].

Beyond pharmaceuticals, it also serves as a precursor in the agrochemical industry for
producing pesticides and herbicides[4].

Core Reagent
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Fig. 1: Synthetic utility of N-ethylcarbamoyl chloride.

Experimental Protocols

The following sections detail a representative synthetic protocol for the acylation of a
secondary amine using a carbamoyl chloride, a common application for this class of reagents.
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A prevalent synthetic route involves the acylation of secondary amines with substituted benzoyl
chlorides to produce N-ethyl-N-(ethylcarbamoyl)benzamides. This is often a straightforward,
one-step process performed using a base catalyst in an organic solvent[4].

This protocol describes the synthesis of carbamates from carbamoyl chlorides and alcohols,
catalyzed by zinc chloride. This method has been applied to the gram-scale synthesis of the
FDA-approved drug Rivastigmine[5].

Materials:

N-Ethyl-N-methylcarbamoyl chloride (or other carbamoyl chloride)
» Aromatic or aliphatic alcohol

¢ Zinc chloride (catalyst)

e Anhydrous solvent (e.g., Dichloromethane)

e Sodium bicarbonate (for workup)

o Ethyl acetate (for extraction)

 Brine solution

o Magnesium sulfate (for drying)

Procedure:

e Reaction Setup: In a flame-dried, round-bottomed flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve the alcohol substrate in the anhydrous solvent.

o Addition of Reagents: Add N-ethyl-N-methylcarbamoyl chloride to the solution, followed by
the zinc chloride catalyst.

o Reaction: Stir the mixture at room temperature. Monitor the reaction progress using an
appropriate analytical technique, such as Thin Layer Chromatography (TLC).
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Workup: Upon completion, quench the reaction with a saturated solution of sodium
bicarbonate.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate.

Washing: Wash the combined organic layers with brine, then dry over anhydrous magnesium
sulfate.

Purification: Filter the solution and concentrate the solvent under reduced pressure. Purify
the resulting crude product via column chromatography to yield the final carbamate.
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Fig. 2: Workflow for ZnCl2-catalyzed carbamate synthesis.
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Safety and Handling

N-ethylcarbamoyl chloride and related compounds are hazardous and must be handled with
appropriate safety precautions.

Hazard Identification:

o Acute Toxicity: Harmful if swallowed[1].

o Corrosivity: Causes severe skin burns and eye damage[1][6]. May be corrosive to metals[6].
» Carcinogenicity: Suspected of causing cancer[1].

Recommended Handling Procedures:

o Work in a well-ventilated area, preferably under a chemical fume hood[6][7].

o Wear appropriate personal protective equipment (PPE), including impervious gloves,
protective clothing, and safety goggles or a face shield[6].

e Avoid breathing dust, mists, or vapors[6].
» Wash hands and face thoroughly after handling[6].

o Store in a tightly closed container in a dry, cool, and well-ventilated place, away from
incompatible materials such as strong bases, oxidizers, alcohols, and amines[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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